Cas no 17277-58-6 (methyl 2-(phenylsulfanyl)acetate)

• Product Name: methyl 2-(phenylsulfanyl)acetate
• CAS No: 17277-58-6
• Molecular Formula: C₉H₁₀O₂S
• Molecular Weight: 182.2395
• MDL: MFCD00039805
• CID: 87819
• PubChem ID: 87575421

methyl 2-(phenylsulfanyl)acetate Properties

Names and Identifiers

• Methyl (phenylthio)acetate
• Methyl (phenylmercapto)acetate~(Phenylthio)acetic acid methyl ester
• methyl 2-(phenylthio)acetate
• (Phenylthio)acetic Acid Methyl Ester
• methyl 2-phenylsulfanylacetate
• Aceticacid, (phenylthio)-, methyl ester (6CI,7CI,8CI,9CI)
• Methylphenylsulfenylacetate
• Methyl thiophenoxyacetate
• Methyl a-(phenylthio)acetate
• NSC 620044
• METHYL (PHENYLTHIO)A
• Methyl(phenythio)acetate
• (Phenylthio)acetic acid methyl
• METHYL (PHENYLMERCAPTO)ACETATE
• 2-(Phenylthio)acetic acid methyl
• (Phenylthio)acetic acidmethyl ester
• Methyl(phenylthio)acetate
• methyl (phenylsulfanyl)acetate
• Acetic acid, (phenylthio)-, methyl ester
• methyl 2-(phenylsulfanyl)acetate
• MUNSXQQODXYRKI-UHFFFAOYSA-N
• methyl 2-phenylthioacetate
• methyl(phenylsulfanyl)acetate
• PubChem10851
• Methyl phenylsulfenylacetate
• (Phenyl
• Methyl 2-(phenylthio)acetate
• DTXSID70169395
• NCI60_005922
• FT-0628347
• NSC620044
• methyl 2-phenylsulfanylethanoate
• Q63409774
• J-521714
• SY057028
• AT-419/41782453
• NSC-620044
• AI3-26887
• methyl2-(phenylthio)acetate
• F0465-0057
• 2-(TRIFLUOROMETHYL)-5-[4-(TRIFLUOROMETHYL)PHENYL]-3-FUROICACID
• CHEBI:194925
• methyl 2-phenylsulanylacetate
• SCHEMBL6764561
• AC-16474
• CHEMBL1967312
• InChI=1/C9H10O2S/c1-11-9(10)7-12-8-5-3-2-4-6-8/h2-6H,7H2,1H
• AS-75765
• A811445
• AKOS005203276
• MFCD00039805
• P1334
• 17277-58-6
• 2-(phenylthio)acetic acid methyl ester
• STL291088
• methyl thiophenoxyacetate
• DB-043912
• METHYL (PHENYLTHIO)ACETATE
• METHYL 2-(PHENYLTHIO)ACETATE
• (PHENYLTHIO)ACETIC ACID METHYL ESTER

• MDL： MFCD00039805
• InChIKey： MUNSXQQODXYRKI-UHFFFAOYSA-N
• Inchi： 1S/C9H10O2S/c1-11-9(10)7-12-8-5-3-2-4-6-8/h2-6H,7H2,1H3
• SMILES： S(C([H])([H])C(=O)OC([H])([H])[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 2047554

Computed Properties

• Exact Mass: 182.04000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 182.04
• Heavy Atom Count: 12
• Complexity: 142
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 51.6

Experimental Properties

• LogP: 1.95170
• PSA: 51.60000
• Refractive Index: n20/D 1.559
• Boiling Point: 102°C/3mmHg(lit.)
• Melting Point: No data available
• Flash Point: >110°C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1,17 g/cm3

methyl 2-(phenylsulfanyl)acetate Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S23-S24/25
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign：
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： R20/21/22;R36/37/38
• Signal Word：warning
• FLUKA BRAND F CODES：13

methyl 2-(phenylsulfanyl)acetate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters